N1-(2-(1H-indol-3-yl)ethyl)-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-N'-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C23H25N7O3/c1-3-6-16-12-20(31)28-23(26-16)30-19(11-14(2)29-30)27-22(33)21(32)24-10-9-15-13-25-18-8-5-4-7-17(15)18/h4-5,7-8,11-13,25H,3,6,9-10H2,1-2H3,(H,24,32)(H,27,33)(H,26,28,31)
• InChI Key: QUYHROHAOOVKTB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCCC3=CNC4=CC=CC=C43
• Molecular Formula: C23H25N7O3
• Molecular Weight: 447.5 g/mol
• CAS No.: 1013888-51-1

Description

N1-(2-(1H-indol-3-yl)ethyl)-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C23H25N7O3 and its molecular weight is 447.499. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound N1-(2-(1H-indol-3-yl)ethyl)-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is associated with a class of molecules that have been synthesized and characterized for various scientific applications. For instance, the study of pyrazole derivatives like those structurally related to this compound has been extensive. One study focused on the synthesis, characterization, and X-Ray crystal study of pyrazole derivatives, revealing insights into the structure-activity relationship and the biological activity against breast cancer and microbes (Titi et al., 2020).

Biological Activity and Potential Therapeutic Applications

These compounds, including the one , have shown promise in the field of medicinal chemistry. For example, a group of dihydropyrimidines, structurally similar to the compound of interest, was evaluated for its in vitro antitubercular activity against Mycobacterium tuberculosis, demonstrating significant potential as antitubercular agents (Trivedi et al., 2010). Additionally, pyrimidine linked pyrazole heterocyclics were synthesized and evaluated for their insecticidal and antibacterial potential, showing the versatility of these compounds in addressing a range of biological targets (Deohate & Palaspagar, 2020).

Antimicrobial Activity

Another significant aspect of these compounds is their antimicrobial activity. For instance, the synthesis and antimicrobial activity of Arylazopyrazole Pyrimidone Clubbed Heterocyclic Compounds have been a subject of study, revealing potential in fighting against various bacteria and fungi (Sarvaiya et al., 2019).